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Compound of Interest

Compound Name: Boc-(R)-gamma-allyl-L-proline

Cat. No.: B1332874 Get Quote

Essential Safety and Handling Guide for Boc-(R)-
gamma-allyl-L-proline
This guide provides crucial safety and logistical information for the handling and disposal of

Boc-(R)-gamma-allyl-L-proline, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on the safety data for the closely related

compound, Boc-L-proline, and are intended to ensure a safe laboratory environment.

Disclaimer: No specific Safety Data Sheet (SDS) for Boc-(R)-gamma-allyl-L-proline was

found. The information provided is based on the SDS for the structurally similar compound,

Boc-L-proline. It is recommended to consult the specific SDS for Boc-(R)-gamma-allyl-L-
proline when it becomes available.

Physical and Chemical Properties
While specific quantitative data for Boc-(R)-gamma-allyl-L-proline is limited, the properties of

the related compound Boc-L-proline are summarized below.
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Property Value

Physical State Solid, Powder[1][2]

Appearance White[1][2]

Molecular Formula C13H21NO4

Molecular Weight 255.31

Melting Point
133 - 136 °C / 271.4 - 276.8 °F (for Boc-L-

proline)[1][2]

Storage

Store at -20°C upon receipt.[3] For short term,

4°C for one week is acceptable.[3] Avoid

repeated freeze-thaw cycles.[3]

Personal Protective Equipment (PPE)
When handling Boc-(R)-gamma-allyl-L-proline, the following personal protective equipment is

recommended to ensure safety.

PPE Category Specific Recommendation

Eye Protection Chemical safety goggles or a face shield.[1]

Hand Protection

Chemical-resistant gloves.[1] Gloves should be

inspected before use and disposed of properly

after.[4]

Body Protection A standard lab coat to prevent skin contact.[1]

Respiratory Protection
If there is a risk of dust formation, use a certified

respirator.[1]

Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential for maintaining the integrity of

the compound and ensuring laboratory safety.

Handling:
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Ventilation: Use in a well-ventilated area.[5] Provide appropriate exhaust ventilation where

dust may form.[4]

Avoid Contact: Take measures to avoid contact with skin and eyes.[2] Do not breathe dust.[2]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.[2][4]

Storage:

Temperature: Store the compound at -20°C for long-term storage.[3] For short-term use, it

can be stored at 4°C for up to a week.[3]

Container: Keep the container tightly closed in a dry place.[2]

Freeze-Thaw Cycles: Avoid repeated freezing and thawing.[3] Aliquoting may be necessary

for multiple uses.[3]

First Aid Measures
In the event of exposure, follow these first aid protocols:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give artificial respiration.[4]

Skin Contact Wash off with soap and plenty of water.[4]

Eye Contact Flush eyes with water as a precaution.[4]

Ingestion
Rinse mouth with water. Never give anything by

mouth to an unconscious person.[4]

Disposal Plan
Proper disposal of chemical waste is critical for environmental safety and regulatory

compliance.
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Waste Classification: While Boc-L-proline is not classified as a hazardous substance, it

should be disposed of as chemical waste.[1][4] Do not dispose of it in regular trash or down

the drain.[1]

Waste Collection:

Solid Waste: Collect in a designated and compatible solid waste container.[1]

Liquid Waste: If dissolved in a solvent, the entire solution must be treated as chemical

waste.[1]

Storage of Waste: Store waste in a designated Satellite Accumulation Area (SAA) within the

laboratory.[1] Ensure waste containers are properly labeled and sealed.

Waste Pickup: Contact your institution's Environmental Health & Safety (EHS) office for

waste pickup and disposal in accordance with local, state, and federal regulations.[1]
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Caption: Workflow for the safe handling and disposal of Boc-(R)-gamma-allyl-L-proline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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